Cas no 1256353-21-5 (6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde)

• Product Name: 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde
• CAS No: 1256353-21-5
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD31539540
• CID: 4785133
• Update Time: 2025-10-30

6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde
• N1(CCOCC1)C(=O)C1=CC=C2C(=CNC2=C1)C=O

• MDL： MFCD31539540
• Inchi： 1S/C14H14N2O3/c17-9-11-8-15-13-7-10(1-2-12(11)13)14(18)16-3-5-19-6-4-16/h1-2,7-9,15H,3-6H2
• InChI Key： BRJSDWSAJGLBSM-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC3C(C=O)=CNC=3C=2)=O)CC1

Computed Properties

• Exact Mass: 258.10044231 g/mol
• Monoisotopic Mass: 258.10044231 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 258.27
• XLogP3: 0.6
• Topological Polar Surface Area: 62.4

Additional information on 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde

Recent Advances in the Study of 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde (CAS: 1256353-21-5)

6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde (CAS: 1256353-21-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This indole derivative, characterized by its morpholine carbonyl and aldehyde functional groups, has been the subject of recent studies exploring its biological activity, synthetic pathways, and therapeutic potential. The compound's unique structural features make it a promising scaffold for the design of novel bioactive molecules.

Recent research has focused on elucidating the molecular mechanisms underlying the biological effects of 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde. Studies have demonstrated its ability to modulate various signaling pathways, including those involved in inflammation, cancer progression, and neurodegenerative diseases. The compound's interaction with key protein targets, such as kinases and G-protein-coupled receptors, has been investigated using advanced biophysical and computational techniques, providing insights into its binding modes and structure-activity relationships.

In the context of synthetic chemistry, novel methodologies for the efficient preparation of 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde have been developed. Recent publications describe optimized protocols for its synthesis, including one-pot reactions and catalytic transformations that improve yield and purity. These advancements are crucial for scaling up production and facilitating further biological evaluation of the compound.

Pharmacological studies have revealed promising results regarding the therapeutic potential of 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde. Preclinical investigations in cellular and animal models have shown its efficacy in various disease contexts, with particular emphasis on its anti-proliferative effects in cancer cells and neuroprotective properties. The compound's pharmacokinetic profile and safety parameters are currently under evaluation to assess its suitability for clinical development.

The structural versatility of 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde has also been exploited in medicinal chemistry campaigns. Researchers have designed and synthesized numerous analogs by modifying different regions of the molecule, leading to the identification of derivatives with enhanced potency and selectivity. These structure-activity relationship studies provide valuable information for the rational design of next-generation therapeutics based on this chemical scaffold.

Future research directions for 6-(Morpholine-4-carbonyl)-1H-indole-3-carbaldehyde include comprehensive target identification studies, detailed mechanism of action investigations, and optimization of its drug-like properties. The compound's potential as a lead structure for various therapeutic areas continues to drive interest in the scientific community, with several research groups actively pursuing its development.